5-(2-Aminoethyl)-2-hydroxyphenyl hydrogen sulfate

• CAS No.: 51317-41-0
• Product Name: 5-(2-Aminoethyl)-2-hydroxyphenyl hydrogen sulfate
• Molecular Formula: C8H11NO5S
• Molecular Weight: 233.24 g/mol
• IUPAC Name: [5-(2-aminoethyl)-2-hydroxyphenyl] hydrogen sulfate
• Standard InChI: InChI=1S/C8H11NO5S/c9-4-3-6-1-2-7(10)8(5-6)14-15(11,12)13/h1-2,5,10H,3-4,9H2,(H,11,12,13)
• Standard InChIKey: NZKRYJGNYPYXJZ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1CCN)OS(=O)(=O)O)O
• Canonical SMILES: C1=CC(=C(C=C1CC[NH3+])OS(=O)(=O)[O-])O
• Melting Point: 268-270°C
• Physical Description: Solid
• Description: Dopamine 3-O-sulfate, also known as dopamine 3-monosulphate, belongs to the class of organic compounds known as phenylsulfates. Phenylsulfates are compounds containing a sulfuric acid group conjugated to a phenyl group. Dopamine 3-O-sulfate exists as a solid, slightly soluble (in water), and an extremely strong acidic compound (based on its pKa). Dopamine 3-O-sulfate has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, dopamine 3-O-sulfate is primarily located in the cytoplasm. Dopamine 3-O-sulfate can be converted into dopamine.; Dopamine 3-O-sulfate is an aryl sulfate that is dopamine in which the phenolic hydrogen at position 3 has been replaced by a sulfo group. It has a role as a human blood serum metabolite and a human urinary metabolite. It is a member of phenols, a primary amino compound and an aryl sulfate. It derives from a dopamine. It is a tautomer of a dopamine 3-O-sulfate zwitterion.
• Synonyms: 4-(2-Aminoethyl)-1,2-benzenediol 2-(Hydrogen Sulfate); Dopamine 3-Sulfate; Dopamine Sulfate
• PubChem Compound: 122136
• Last Modified: Nov 11 2021